Cas no 141358-08-9 (Benzoic acid, 3-[(3-methoxyphenyl)thio]-)

• Product Name: Benzoic acid, 3-[(3-methoxyphenyl)thio]-
• CAS No: 141358-08-9
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 1304237
• Update Time: 2024-08-03

Benzoic acid, 3-[(3-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(3-methoxyphenyl)thio]-

• Inchi： 1S/C14H12O3S/c1-17-11-5-3-7-13(9-11)18-12-6-2-4-10(8-12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： XNJMFEUXXKYUHN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(SC2=CC=CC(OC)=C2)=C1

Computed Properties

• Exact Mass: 260.05076

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 466.4±30.0 °C(Predicted)
• PSA: 46.53
• pka: 3.94±0.10(Predicted)